Cas no 2250340-28-2 (1H-Indole-2,3-dione, 6-bromo-4,7-difluoro-)

• Product Name: 1H-Indole-2,3-dione, 6-bromo-4,7-difluoro-
• CAS No: 2250340-28-2
• MF: C₈H₂BrF₂NO₂
• MW: 262.007788181305
• CID: 5194388
• PubChem ID: 142469010
• Update Time: 2025-10-28

1H-Indole-2,3-dione, 6-bromo-4,7-difluoro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2,3-dione, 6-bromo-4,7-difluoro-
• 6-Bromo-4,7-difluoroindoline-2,3-dione
• SCHEMBL21563317
• 6-BROMO-4,7-DIFLUORO-INDOLINE-2,3-DIONE
• 6-bromo-4,7-difluoro-1H-indole-2,3-dione
• SY323971
• PS-20144
• 6-Bromo-4,7-difluoroisatin
• E88487
• 2250340-28-2

• Inchi： 1S/C8H2BrF2NO2/c9-2-1-3(10)4-6(5(2)11)12-8(14)7(4)13/h1H,(H,12,13,14)
• InChI Key： VLXFXQARUKPDQK-UHFFFAOYSA-N
• SMILES： N1C2=C(C(F)=CC(Br)=C2F)C(=O)C1=O

Computed Properties

• Exact Mass: 260.92370g/mol
• Monoisotopic Mass: 260.92370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 1H-Indole-2,3-dione, 6-bromo-4,7-difluoro-

Recent Advances in the Study of 1H-Indole-2,3-dione, 6-bromo-4,7-difluoro- (CAS: 2250340-28-2)

The compound 1H-Indole-2,3-dione, 6-bromo-4,7-difluoro- (CAS: 2250340-28-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic molecule, characterized by its unique bromo- and difluoro-substituted indole scaffold, has been the subject of several studies exploring its biological activity, synthetic pathways, and pharmacological properties. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications.

Recent studies have highlighted the role of 1H-Indole-2,3-dione, 6-bromo-4,7-difluoro- as a promising scaffold for drug discovery. Its structural features, including the electron-withdrawing bromo and fluoro substituents, contribute to its reactivity and potential interactions with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes, which are implicated in various cancers. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms, revealing a high affinity for the ATP-binding sites of these kinases.

In addition to its kinase inhibitory properties, 1H-Indole-2,3-dione, 6-bromo-4,7-difluoro- has shown promise as an antimicrobial agent. A recent Bioorganic & Medicinal Chemistry Letters publication reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. These findings suggest potential applications in addressing the growing challenge of antibiotic resistance.

The synthetic accessibility of 1H-Indole-2,3-dione, 6-bromo-4,7-difluoro- has also been a focus of recent research. A 2024 paper in Organic Letters described a novel, high-yield synthesis route utilizing palladium-catalyzed cross-coupling reactions. This method offers advantages in terms of scalability and purity, addressing previous limitations in the compound's production. Such advancements are critical for enabling further pharmacological studies and potential clinical development.

Despite these promising developments, challenges remain in the optimization of 1H-Indole-2,3-dione, 6-bromo-4,7-difluoro- for therapeutic use. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and requires structural modifications to improve its metabolic stability. Ongoing research is exploring derivative compounds with enhanced properties, while maintaining the core pharmacophore. The integration of computational chemistry and machine learning approaches is expected to accelerate this optimization process.

In conclusion, 1H-Indole-2,3-dione, 6-bromo-4,7-difluoro- (CAS: 2250340-28-2) represents a versatile and pharmacologically relevant scaffold with applications in oncology, antimicrobial therapy, and beyond. The latest research underscores its potential while also highlighting areas for further investigation. As synthetic methodologies advance and our understanding of its mechanisms deepens, this compound is poised to play a significant role in the development of next-generation therapeutics.